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Modumate Technical Support Center: Automated
Dimensioning
This technical support center provides guidance on refining automated dimensioning within

Modumate. The following troubleshooting guides and frequently asked questions (FAQs)

address common issues researchers, scientists, and drug development professionals may

encounter while documenting their facility or laboratory designs.

Frequently Asked Questions (FAQs)
Q1: How does automated dimensioning work in Modumate?

A1: Modumate's approach to automated dimensioning is rooted in its core philosophy of

creating a detailed and accurate 3D model from which documentation is derived. The process

begins with the creation of a "massing graph," which serves as the foundational framework of

your design.[1][2] As you add "Separators" like walls, floors, and roofs to this graph, Modumate
captures the necessary data to automatically generate dimensions for drawings.[2] The

software aims to automate repetitive drafting tasks, allowing users to focus on design.[3][4]

Q2: Can I manually adjust the automated dimensions in Modumate?

A2: Yes, it is possible to manually override the automated dimensions. When you select a

single object, "dark dimension strings can be typed and overridden," which in turn moves the
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selected element.[5] This allows for fine-tuning the placement and value of dimensions to meet

specific documentation standards.

Q3: My dimensions are not appearing as expected on the exported DWG files. What should I

do?

A3: This issue can arise from several factors. First, ensure that your 3D model is clean and that

all elements are correctly joined. Use the "join tool" to clean up unnecessary vertices and

ensure that assemblies are continuous.[5] Second, verify the settings of your cut plane used to

generate the DWG. The position and direction of the cut plane determine what is visible and

therefore dimensioned.[5] If the issue persists, review the layers within your assemblies to

ensure they are correctly defined, as this can affect where dimension lines snap.

Q4: How can I control the level of detail in my automated dimensions?

A4: The level of detail in your dimensions is directly related to the level of detail in your 3D

model. Modumate's workflow encourages progressing from a basic massing graph to detailed

assemblies with accurate material layers.[2] To increase the detail of your dimensions, you can:

Refine the Massing Graph: Ensure the initial framework is precise.

Add Detailed Separators: Use assemblies with accurate thicknesses and material layers.

Define Edge Details: Specify how different assemblies connect to ensure construction-grade

accuracy in your model and, consequently, your dimensions.[6]

Troubleshooting Guides
Issue 1: Inaccurate or Misaligned Dimensions
This is a common issue in automated dimensioning workflows. The following table outlines

potential causes and their solutions.
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Potential Cause Troubleshooting Steps

Imprecise Modeling

Review your massing graph and separators for

any misalignments or inaccuracies. Even small

errors in the model can lead to incorrect

dimensions.

Incorrect Snapping

When manually adjusting dimensions, ensure

you are snapping to the correct points on your

model. Use Modumate's snapping tools to lock

onto corners, midpoints, and edges.[5]

Complex Geometry

For non-standard or complex shapes, the

automated dimensioning may require manual

assistance. Use the override feature to correct

any dimensions that are not automatically

generated as desired.[5]

Outdated Model Information

If you have made changes to your model that

are not reflected in the dimensions, try

regenerating the drawing view or re-exporting

the DWG.

Issue 2: Overlapping or Cluttered Dimension Text
Clear and legible dimensions are crucial for accurate documentation. Here are some steps to

resolve cluttered text.
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Potential Cause Troubleshooting Steps

Dense Geometry

In areas with many closely spaced elements,

automated text placement can be challenging.

Manually move the dimension text to a clear

location.

Incorrect Dimension Style

While specific style settings for Modumate are

not detailed in the available information, most

BIM software allows for customization of text

size, font, and offset from the dimension line.

Explore the available settings to optimize text

placement.

Multiple Dimension Strings

If several dimension strings are competing for

space, consider combining them or breaking

them out into separate, less cluttered views.

Visualizing a Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common dimensioning

issues in a BIM environment like Modumate.
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Dimensioning Issue Identified

Is the 3D model accurate and clean?
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Are the Cut Plane settings correct for the desired view? Refine Massing Graph and Separators

Yes

  

No

  

Manually Override Dimensions Adjust Cut Plane Position and Direction

Review Exported DWG

Issue Resolved
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Caption: A workflow for troubleshooting automated dimensioning issues.
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Logical Pathway for Refining Automated
Dimensions
This diagram outlines a conceptual pathway for achieving refined automated dimensions within

the Modumate environment.

3D Model Creation Documentation

1. Create Precise
Massing Graph

2. Add Detailed
Separators

3. Define
Edge Details

4. Generate Automated
Dimensions

5. Manually Refine
and Override

6. Export Final
Drawings

Click to download full resolution via product page

Caption: Conceptual pathway for refining automated dimensions in Modumate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13388550?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

